Cas no 300706-39-2 (Benzothiazole,4-chloro-7-methoxy-2-methyl-)

Benzothiazole,4-chloro-7-methoxy-2-methyl- structure
300706-39-2 structure
Product Name:Benzothiazole,4-chloro-7-methoxy-2-methyl-
CAS No:300706-39-2
MF:C9H8ClNOS
MW:213.683919906616
CID:298854
PubChem ID:23289310
Update Time:2025-04-19

Benzothiazole,4-chloro-7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,4-chloro-7-methoxy-2-methyl-
    • Benzothiazole, 4-chloro-7-methoxy-2-methyl- (9CI)
    • ZMCLFOKPJANGJC-UHFFFAOYSA-N
    • SCHEMBL8057785
    • 4-chloro-7-methoxy-2-methylbenzothiazole
    • Benzothiazole,4-chloro-7-methoxy-2-methyl-(9ci)
    • 300706-39-2
    • Inchi: 1S/C9H8ClNOS/c1-5-11-8-6(10)3-4-7(12-2)9(8)13-5/h3-4H,1-2H3
    • InChI Key: ZMCLFOKPJANGJC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1N=C(C)S2)OC

Computed Properties

  • Exact Mass: 213.00164
  • Monoisotopic Mass: 213.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 22.12

Benzothiazole,4-chloro-7-methoxy-2-methyl- Related Literature

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